Cas no 18418-09-2 (3-Butynoic acid, 2-hydroxy-, butyl ester)

• Product Name: 3-Butynoic acid, 2-hydroxy-, butyl ester
• CAS No: 18418-09-2
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 96125
• PubChem ID: 13802084
• Update Time: 2025-04-18

3-Butynoic acid, 2-hydroxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Butynoic acid, 2-hydroxy-, butyl ester
• butyl 2-hydroxybut-3-ynoate
• 18418-09-2
• SCHEMBL18334666
• DTXSID60549889
• butyl 2-hydroxy-3-butynoate

• Inchi： 1S/C8H12O3/c1-3-5-6-11-8(10)7(9)4-2/h2,7,9H,3,5-6H2,1H3
• InChI Key： NUTKHSKJMJNWOG-UHFFFAOYSA-N
• SMILES： O(C(C(C#C)O)=O)CCCC

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų